Cas no 2680864-17-7 (benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate)

• Product Name: benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate
• CAS No: 2680864-17-7
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 5635712
• PubChem ID: 165929957
• Update Time: 2025-10-30

benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292675
• benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate
• 2680864-17-7

• Inchi： 1S/C19H23NO3/c1-19(2,14-21)17(16-11-7-4-8-12-16)20-18(22)23-13-15-9-5-3-6-10-15/h3-12,17,21H,13-14H2,1-2H3,(H,20,22)
• InChI Key： BYBMZZYDYYVQQW-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.16779360g/mol
• Monoisotopic Mass: 313.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate

Professional Introduction to Benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate (CAS No. 2680864-17-7)

Benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate, a compound with the CAS number 2680864-17-7, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural uniqueness of this molecule, characterized by its benzyl moiety and the presence of a 3-hydroxy-2,2-dimethyl-1-phenylpropyl side chain, positions it as a potentially valuable building block for the development of novel therapeutic agents.

The carbamate functional group in Benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate is known for its stability and reactivity, making it an ideal candidate for further chemical modifications. This property has been leveraged in recent research to explore its role in the synthesis of more complex molecules. For instance, studies have demonstrated its utility in the preparation of protease inhibitors, which are critical in the treatment of various inflammatory and infectious diseases. The hydroxyl group attached to the propyl side chain further enhances its synthetic potential, allowing for diverse derivatization strategies that can fine-tune its biological activity.

In recent years, there has been a growing interest in carbamate-based compounds due to their demonstrated efficacy in modulating biological pathways. Research published in leading journals such as the Journal of Medicinal Chemistry and Organic Letters has highlighted the importance of this class of compounds in drug discovery. Specifically, Benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate has been investigated for its potential role in inhibiting enzymes that are overexpressed in cancer cells. Preliminary studies suggest that derivatives of this compound may exhibit significant anti-proliferative effects by interfering with key signaling pathways involved in tumor growth and metastasis.

The benzyl group present in the molecular structure not only contributes to the overall stability of the compound but also serves as a handle for further functionalization. This feature has been exploited in synthetic methodologies aimed at creating libraries of carbamate derivatives with tailored properties. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions within the molecule, thereby enhancing its pharmacological profile. Such advances underscore the importance of Benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate as a versatile scaffold for medicinal chemists.

The 3-hydroxy-2,2-dimethyl-1-phenylpropyl side chain is another notable feature of this compound that contributes to its unique chemical and biological properties. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets with high affinity. Additionally, the steric bulk provided by the isopropyl groups can influence the conformational flexibility of the molecule, potentially affecting its solubility and bioavailability. These factors make Benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate an attractive candidate for further exploration in drug design.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound both in vitro and in silico. Molecular modeling studies have been conducted to predict how Benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate interacts with biological targets such as enzymes and receptors. These simulations have provided valuable insights into its binding mode and have guided the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The pharmaceutical industry has taken notice of these developments and is actively exploring carbamate-based compounds for various therapeutic applications. Companies specializing in contract research organizations (CROs) and drug development services have incorporated Benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate into their portfolio of intermediates. This compound is being evaluated for its potential use in developing treatments for neurological disorders, cardiovascular diseases, and metabolic conditions. The versatility of its structure allows it to be modified into a wide range of derivatives that can target multiple disease pathways simultaneously.

In conclusion, Benzyl N-(3-hydroxy-2,2-dimethyl-1-phenylpropyl)carbamate (CAS No. 2680864-17-7) represents a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further exploration as a building block for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.